Cas no 63215-85-0 (5-Hexenal, 4-methyl-,(4R)-)

• Product Name: 5-Hexenal, 4-methyl-,(4R)-
• CAS No: 63215-85-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 513216
• PubChem ID: 13755667
• Update Time: 2025-04-19

5-Hexenal, 4-methyl-,(4R)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexenal, 4-methyl-,(4R)-
• (R)-4-methylhex-5-enal
• (4R)-4-methylhex-5-enal
• 4-methylhex-5-enal

• Inchi： 1S/C7H12O/c1-3-7(2)5-4-6-8/h3,6-7H,1,4-5H2,2H3/t7-/m0/s1
• InChI Key： ONNBZNJCHJAMQS-ZETCQYMHSA-N
• SMILES： O=CCC[C@H](C=C)C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.5

Experimental Properties

• Density: 0.819
• Boiling Point: 141°C at 760 mmHg
• Flash Point: 27.7°C
• Refractive Index: 1.416
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes